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Compound of Interest

Compound Name: 10-Hydroxycanthin-6-one

Cat. No.: B1198173 Get Quote

An In-depth Technical Guide to 10-
Hydroxycanthin-6-one
For Researchers, Scientists, and Drug Development Professionals

Introduction
10-Hydroxycanthin-6-one is a naturally occurring alkaloid belonging to the canthin-6-one

subclass of β-carbolines. Canthin-6-one alkaloids are known for their diverse and potent

biological activities, which has led to significant interest in their potential as therapeutic agents.

These compounds are primarily found in plant families such as Rutaceae and Simaroubaceae.

This technical guide provides a comprehensive overview of the chemical structure, properties,

biological activities, and relevant experimental protocols for 10-Hydroxycanthin-6-one and its

closely related analogs.

Chemical Structure and Properties
10-Hydroxycanthin-6-one possesses a rigid, tetracyclic aromatic core structure. The presence

of a hydroxyl group at the C-10 position and a ketone at C-6 are key features that influence its

chemical and biological properties.

Table 1: Physicochemical and Spectroscopic Properties of 10-Hydroxycanthin-6-one and

Related Compounds
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Property Value Compound Source

Molecular Formula C₁₄H₈N₂O₂
10-Hydroxycanthin-6-

one
N/A

Molecular Weight 236.23 g/mol
10-Hydroxycanthin-6-

one
N/A

CAS Number 86293-41-6
10-Hydroxycanthin-6-

one
N/A

Appearance Orange-yellow solid
10-Hydroxycanthin-6-

one
[1]

Melting Point 224-225 °C
4-Methoxy-5-

hydroxycanthin-6-one
[2]

Solubility

Soluble in DMSO,

Chloroform,

Dichloromethane,

Ethyl Acetate, Acetone

9-Hydroxycanthin-6-

one
N/A

¹H NMR (400 MHz,

DMSO-d₆) δ (ppm)

10.71 (br s, 1H), 8.82

(d, J = 5.48 Hz, 1H),

8.28 (d, J = 5.44 Hz,

1H), 8.18 (d, J = 8.56

Hz, 1H), 8.11 (d, J =

9.84 Hz, 1H), 7.88 (d,

J = 2.20 Hz, 1H), 7.03

(d, J = 9.84 Hz, 1H),

6.99 (dd, J = 8.60,

2.24 Hz, 1H)

10-Hydroxycanthin-6-

one
[1]

¹³C NMR (100 MHz,

DMSO-d₆) δ (ppm)

161.8, 158.4, 142.5,

141.7, 136.4, 132.4,

131.9, 131.8, 130.1,

125.6, 116.2, 114.9,

114.6, 102.9

10-Hydroxycanthin-6-

one
[1]

Mass Spectrum (m/z) 237.0 [M+H]⁺
10-Hydroxycanthin-6-

one
[1]
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Biological Activities
10-Hydroxycanthin-6-one and its analogs exhibit a range of biological activities, including

antibacterial, antifungal, and cytotoxic effects.

Table 2: Biological Activities of 10-Hydroxycanthin-6-one and Related Canthin-6-one Alkaloids
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Activity Target
Measureme
nt

Value Compound Source

Antibacterial
Bacillus

cereus
MIC 15.62 µg/mL

10-

Hydroxycanth

in-6-one

N/A

Antibacterial
Bacillus

subtilis
MIC

3.91-31.25

µg/mL

Ester

derivatives of

10-

Hydroxycanth

in-6-one

N/A

Antibacterial

Ralstonia

solanacearu

m

MIC 3.91 µg/mL

Quaternized

10-

methoxycant

hin-6-one

derivatives

[3]

Antibacterial
Pseudomona

s syringae
MIC 3.91 µg/mL

Quaternized

10-

methoxycant

hin-6-one

derivatives

[3]

Antifungal
Fusarium

graminearum

Inhibition

Rate

100% at 50

µg/mL

Ester

derivatives of

10-

Hydroxycanth

in-6-one

N/A

Cytotoxic

HT-1080

(human

fibrosarcoma)

IC₅₀ 7.2 µM

10-Hydroxy-

9-

methoxycant

hin-6-one

[4]

Cytotoxic

HT-1080

(human

fibrosarcoma)

IC₅₀ 5.0 µM

9,10-

Dimethoxyca

nthin-6-one

[4]
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NF-κB

Inhibition
- IC₅₀ 3.8 µM

9-

Hydroxycanth

in-6-one

[5]

Phosphodiest

erase-5

(PDE-5)

Inhibition

PDE-5 IC₅₀
4.66 ± 1.13

µM

9-

Hydroxycanth

in-6-one

[6]

Signaling Pathways and Mechanism of Action
While the specific signaling pathways for 10-Hydroxycanthin-6-one are not extensively

studied, research on its isomer, 9-Hydroxycanthin-6-one, has elucidated its role as an inhibitor

of the Wnt signaling pathway.[7][8][9] This pathway is crucial in cell proliferation, differentiation,

and embryonic development, and its dysregulation is implicated in various diseases, including

cancer.[10]

9-Hydroxycanthin-6-one inhibits the Wnt pathway by activating Glycogen Synthase Kinase 3β

(GSK3β), which leads to the degradation of β-catenin.[7][8][9] This, in turn, prevents the

transcription of Wnt target genes.[7][8][9] Given the structural similarity, it is plausible that 10-
Hydroxycanthin-6-one may exert some of its biological effects through modulation of similar

signaling cascades.

Inside Nucleus

Wnt Ligand Frizzled Receptor DishevelledActivates

LRP5/6 Co-receptor

GSK3β/Axin/APC
Destruction Complex

Inhibits

β-cateninPhosphorylates for degradation
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Degradation

NucleusTranslocates

TCF/LEF

Binds to

Wnt Target Genes
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Activates Transcription

9-Hydroxycanthin-6-one
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Click to download full resolution via product page

Caption: Wnt signaling pathway inhibition by 9-Hydroxycanthin-6-one.

Experimental Protocols
Synthesis of 10-Hydroxycanthin-6-one
A common method for the synthesis of 10-Hydroxycanthin-6-one involves the demethylation

of 10-methoxycanthin-6-one.[1]

Protocol: Demethylation of 10-Methoxycanthin-6-one[1]

A solution of 10-methoxycanthin-6-one in a suitable solvent (e.g., dichloromethane) is

prepared.

The solution is cooled to -78 °C.

A solution of boron tribromide (BBr₃) in dichloromethane is added dropwise to the cooled

solution of 10-methoxycanthin-6-one.

The reaction mixture is stirred at -78 °C for a specified period.

The reaction is quenched by the slow addition of methanol.

The mixture is allowed to warm to room temperature.

The solvent is removed under reduced pressure.

The residue is purified by column chromatography on silica gel to yield 10-Hydroxycanthin-
6-one.

An alternative and more convenient method utilizes hydrobromic acid (HBr) for demethylation.

[1]

10-Methoxycanthin-6-one Dissolve in Dichloromethane Cool to -78°C Add BBr₃ solution dropwise Stir at -78°C Quench with Methanol Warm to Room Temperature Solvent Evaporation Column Chromatography 10-Hydroxycanthin-6-one
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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